5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole

• IUPAC Name: 5-chloro-4-(difluoromethyl)-1-methylpyrazole
• InChI: InChI=1S/C5H5ClF2N2/c1-10-4(6)3(2-9-10)5(7)8/h2,5H,1H3
• InChI Key: XJZJGMWNIVDMEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(F)F)Cl
• Molecular Formula: C5H5ClF2N2
• Molecular Weight: 166.55 g/mol
• CAS RN: 1909337-29-6

Description

5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole, also known as DFP-10825, is a chemical compound that has gained significant attention in the field of scientific research. It is a pyrazole derivative that has been synthesized and studied for its potential use in various applications, including as an insecticide, herbicide, and fungicide.

Mechanism Of Action

The mechanism of action of 5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole involves the inhibition of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system of insects. By inhibiting this enzyme, 5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole disrupts the normal functioning of the nervous system, leading to paralysis and eventual death of the insect.
Biochemical and Physiological Effects:
5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole has been found to have several biochemical and physiological effects. In insects, it causes a disruption of the nervous system, leading to paralysis and death. In mammals, it has been found to have no significant effects on the nervous system, indicating its potential safety for use in agricultural applications.

Advantages And Limitations For Lab Experiments

5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole has several advantages for lab experiments, including its high purity and stability, which make it a reliable compound for use in various applications. However, its high toxicity levels and specialized equipment requirements make it challenging to handle, limiting its use in some experiments.

Future Directions

There are several future directions for the study of 5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole. One potential direction is the development of new formulations and delivery methods to improve its efficacy and safety. Another direction is the study of its potential use as a therapeutic agent for the treatment of neurological disorders. Additionally, further research is needed to understand its potential impact on the environment and non-target organisms.
Conclusion:
In conclusion, 5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole is a pyrazole derivative that has gained significant attention in the field of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and impact.

Synthesis Methods

The synthesis of 5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole involves several steps that require specialized equipment and expertise. The first step involves the reaction of 4-chloro-3,5-dimethyl-1H-pyrazole with difluoromethyl iodide in the presence of a base. The resulting product is then subjected to further reactions, including the addition of a chlorinating agent and a methylating agent. The final product is obtained after purification through various methods, including column chromatography and recrystallization.

Scientific Research Applications

5-chloro-4-(difluoromethyl)-1-methyl-1H-pyrazole has been studied for its potential use in various scientific research applications. One of its most significant applications is as an insecticide, where it has been found to be effective against a wide range of insect pests, including aphids, whiteflies, and thrips. It has also been studied for its potential use as a herbicide and fungicide, where it has shown promising results in controlling weed and fungal growth.